Cas no 50616-43-8 ({5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid)

{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic acid is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a propoxyphenyl group and a thioacetic acid moiety. This structure imparts potential reactivity as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the thioether linkage and carboxylic acid group enhances its utility in conjugation reactions, while the propoxyphenyl substituent may influence lipophilicity and binding affinity. Its well-defined molecular architecture allows for precise modifications in drug design, particularly in developing enzyme inhibitors or bioactive agents. The compound's stability and functional group compatibility make it a valuable scaffold for research in medicinal chemistry and molecular optimization.
{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid structure
50616-43-8 structure
Product Name:{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid
CAS No:50616-43-8
MF:C13H15N3O3S
MW:293.34150147438
MDL:MFCD00423337
CID:873130
Update Time:2026-04-29

{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • {[5-(2-propoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid(SALTDATA: FREE)
    • 2-[[5-(2-propoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
    • [5-(2-propoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
    • AC1M14A0
    • AG-F-70290
    • Ambcb5646976
    • CTK4J2887
    • STK995926
    • {5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid
    • MDL: MFCD00423337
    • Inchi: InChI=1S/C13H15N3O3S/c1-2-7-19-10-6-4-3-5-9(10)12-14-13(16-15-12)20-8-11(17)18/h3-6H,2,7-8H2,1H3,(H,17,18)(H,14,15,16)
    • InChI Key: YNFLBEPODGBOGL-UHFFFAOYSA-N
    • SMILES: CCCOC1=CC=CC=C1C2=NC(=NN2)SCC(=O)O

Computed Properties

  • Exact Mass: 293.08300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7

Experimental Properties

  • PSA: 113.40000
  • LogP: 2.43720

{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid Pricemore >>

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